Cas no 2229395-15-5 (1-(4-bromo-3,5-dimethylphenyl)-2,2-dimethylcyclopropylmethanol)

• Product Name: 1-(4-bromo-3,5-dimethylphenyl)-2,2-dimethylcyclopropylmethanol
• CAS No: 2229395-15-5
• MF: C₁₄H₁₉BrO
• MW: 283.204063653946
• CID: 6615836
• PubChem ID: 165666862
• Update Time: 2025-10-25

1-(4-bromo-3,5-dimethylphenyl)-2,2-dimethylcyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-3,5-dimethylphenyl)-2,2-dimethylcyclopropylmethanol
• EN300-1924588
• [1-(4-bromo-3,5-dimethylphenyl)-2,2-dimethylcyclopropyl]methanol
• 2229395-15-5

• Inchi： 1S/C14H19BrO/c1-9-5-11(6-10(2)12(9)15)14(8-16)7-13(14,3)4/h5-6,16H,7-8H2,1-4H3
• InChI Key： GHRBZZHLDCJDIJ-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC(=CC=1C)C1(CO)CC1(C)C

Computed Properties

• Exact Mass: 282.06193g/mol
• Monoisotopic Mass: 282.06193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(4-bromo-3,5-dimethylphenyl)-2,2-dimethylcyclopropylmethanol

Introduction to 1-(4-bromo-3,5-dimethylphenyl)-2,2-dimethylcyclopropylmethanol (CAS No. 2229395-15-5)

1-(4-bromo-3,5-dimethylphenyl)-2,2-dimethylcyclopropylmethanol (CAS No. 2229395-15-5) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated phenyl ring and a cyclopropylmethanol moiety. These structural elements contribute to its potential applications in various biological and chemical processes.

The chemical structure of 1-(4-bromo-3,5-dimethylphenyl)-2,2-dimethylcyclopropylmethanol can be described as follows: it consists of a central cyclopropyl ring attached to a methanol group, with the cyclopropyl ring being substituted by two methyl groups. The phenyl ring, which is also substituted by two methyl groups and a bromine atom, is linked to the cyclopropyl ring through a methylene bridge. This intricate structure provides a foundation for exploring its biological activities and potential therapeutic applications.

Recent studies have highlighted the significance of brominated compounds in medicinal chemistry due to their ability to modulate various biological pathways. The bromine atom in 1-(4-bromo-3,5-dimethylphenyl)-2,2-dimethylcyclopropylmethanol plays a crucial role in its reactivity and selectivity. For instance, brominated compounds have been shown to exhibit potent antiviral and anticancer activities by interfering with specific protein-protein interactions or enzymatic processes.

In the context of drug discovery, 1-(4-bromo-3,5-dimethylphenyl)-2,2-dimethylcyclopropylmethanol has been investigated for its potential as a lead compound in the development of novel therapeutic agents. Its unique structural features make it an attractive candidate for optimizing pharmacological properties such as solubility, bioavailability, and metabolic stability. Researchers have employed computational methods and high-throughput screening techniques to identify derivatives of this compound that exhibit enhanced biological activities.

One notable application of 1-(4-bromo-3,5-dimethylphenyl)-2,2-dimethylcyclopropylmethanol is in the field of cancer research. Studies have demonstrated that this compound can inhibit the proliferation of cancer cells by targeting specific signaling pathways involved in cell growth and survival. For example, it has been shown to interfere with the activity of kinases such as PI3K and AKT, which are frequently dysregulated in various types of cancer. This makes it a promising candidate for further preclinical and clinical evaluation.

Beyond its potential as an anticancer agent, 1-(4-bromo-3,5-dimethylphenyl)-2,2-dimethylcyclopropylmethanol has also been explored for its anti-inflammatory properties. Inflammatory diseases such as arthritis and asthma are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have indicated that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This suggests that it may have therapeutic potential in managing inflammatory conditions.

The synthesis of 1-(4-bromo-3,5-dimethylphenyl)-2,2-dimethylcyclopropylmethanol involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the use of organometallic reagents such as Grignard reagents or organolithium compounds to construct the cyclopropyl ring and introduce the methanol functionality. The bromination step is typically carried out using bromine or N-bromosuccinimide (NBS) under controlled conditions to achieve selective bromination at the desired position on the phenyl ring.

In addition to its biological activities, the physical properties of 1-(4-bromo-3,5-dimethylphenyl)-2,2-dimethylcyclopropylmethanol

The safety profile of 1-(4-bromo-3,5-dimethylphenyl)-2,2-dimethylcyclopropylmethanol

In conclusion, 1-(4-bromo-3,5-dimethylphenyl)-2,2-dimethylcyclopropylmethanol (CAS No. 2229395-15-5)